Cas no 2198312-46-6 (tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate)

Tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a brominated pyrazole moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of the 4-bromo substituent on the pyrazole ring offers a reactive site for further functionalization via cross-coupling reactions. Its stereospecific (R)-configuration makes it valuable for enantioselective synthesis. The compound’s well-defined structure and functional group compatibility contribute to its utility in constructing complex heterocyclic frameworks. Suitable for controlled modifications, it is commonly employed in medicinal chemistry for lead optimization.

tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate structure

2198312-46-6 structure

Product Name:tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate

CAS No:2198312-46-6

MF:C₁₂H₁₈BrN₃O₂

MW:316.194221973419

CID:5106474

Update Time:2026-03-03

tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Pyrrolidinecarboxylic acid, 3-(4-bromo-1H-pyrazol-1-yl)-, 1,1-dimethylethyl ester, (3R)-
- tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
- tert-Butyl (R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate
- Inchi： 1S/C12H18BrN3O2/c1-12(2,3)18-11(17)15-5-4-10(8-15)16-7-9(13)6-14-16/h6-7,10H,4-5,8H2,1-3H3/t10-/m1/s1
- InChI Key： JCPSQLNKHVGZJG-SNVBAGLBSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](N2C=C(Br)C=N2)C1

tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R934563-500mg	tert-butyl (R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate	2198312-46-6	95%	500mg	￥2,399.40	2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R934563-1g	tert-butyl (R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate	2198312-46-6	95%	1g	￥4,319.10	2022-08-31
Bestfluorodrug	YF0010020-0.5g	tert-butyl (R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate	2198312-46-6	97%	0.5g	￥2250	2023-01-04
Bestfluorodrug	YF0010020-1.0g	tert-butyl (R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate	2198312-46-6	97%	1.0g	￥3000	2023-01-04
Bestfluorodrug	YF0010020-5.0g	tert-butyl (R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate	2198312-46-6	97%	5.0g	￥9252	2023-01-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9743-100MG	tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate	2198312-46-6	95%	100MG	￥ 1,280.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9743-250MG	tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate	2198312-46-6	95%	250MG	￥ 2,052.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9743-500MG	tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate	2198312-46-6	95%	500MG	￥ 3,418.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9743-1G	tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate	2198312-46-6	95%	1g	￥ 5,121.00	2023-03-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ9743-5G	tert-butyl (3R)-3-(4-bromo-1H-pyrazol-1-yl)pyrrolidine-1-carboxylate	2198312-46-6	95%	5g	￥ 15,364.00	2023-03-15